Cas no 80018-32-2 ((6Z)-4-chloro-6-[(2-chlorophenyl)(prop-2-en-1-ylamino)methylidene]cyclohexa-2,4-dien-1-one)

• Product name: (6Z)-4-chloro-6-[(2-chlorophenyl)(prop-2-en-1-ylamino)methylidene]cyclohexa-2,4-dien-1-one
• CAS No: 80018-32-2
• MF: C₁₆H₁₃Cl₂NO
• MW: 306.1865
• CID: 1799298
• PubChem ID: 3061936

(6Z)-4-chloro-6-[(2-chlorophenyl)(prop-2-en-1-ylamino)methylidene]cyclohexa-2,4-dien-1-one Chemical and Physical Properties

Names and Identifiers

• (6Z)-4-chloro-6-[(2-chlorophenyl)(prop-2-en-1-ylamino)methylidene]cyclohexa-2,4-dien-1-one
• (6Z)-4-chloro-6-[(2-chlorophenyl)-(prop-2-enylamino)methylidene]cyclohexa-2,4-dien-1-one
• 2-(2-Propenylimino-(2-chlorophenyl)methyl)-4-chlorophenol
• 4-Chloro-2-((2-chlorophenyl)(2-propenylimino)methyl)phenol
• Phenol, 4-chloro-2-((2-chlorophenyl)(2-propenylimino)methyl)-
• 80018-32-2

• Inchi： InChI=1S/C16H13Cl2NO/c1-2-9-19-16(12-5-3-4-6-14(12)18)13-10-11(17)7-8-15(13)20/h2-8,10,20H,1,9H2
• InChI Key： DPZWVXOGXSQRCK-UHFFFAOYSA-N
• SMILES： C=CCN=C(C1=CC=CC=C1Cl)C2=C(C=CC(=C2)Cl)O

Computed Properties

• Exact Mass: 305.037419
• Monoisotopic Mass: 305.037419
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.29
• Boiling Point: 431.2°C at 760 mmHg
• Flash Point: 214.6°C
• Refractive Index: 1.619